![molecular formula C16H20N4O B7517709 (3,5-Dimethylpiperidin-1-yl)-(1-phenyltriazol-4-yl)methanone](/img/structure/B7517709.png)
(3,5-Dimethylpiperidin-1-yl)-(1-phenyltriazol-4-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(3,5-Dimethylpiperidin-1-yl)-(1-phenyltriazol-4-yl)methanone, also known as DPTM, is a synthetic compound that has gained significant attention in recent years due to its potential applications in scientific research. DPTM belongs to the class of compounds known as piperidines, which have been extensively studied for their diverse biological activities. In
Mechanism of Action
The mechanism of action of (3,5-Dimethylpiperidin-1-yl)-(1-phenyltriazol-4-yl)methanone involves the inhibition of CK2, which is a critical regulator of various cellular processes such as cell division, DNA repair, and apoptosis. By inhibiting CK2, (3,5-Dimethylpiperidin-1-yl)-(1-phenyltriazol-4-yl)methanone disrupts these processes, leading to cell death. Additionally, (3,5-Dimethylpiperidin-1-yl)-(1-phenyltriazol-4-yl)methanone has been shown to induce apoptosis in cancer cells, making it a potential candidate for the development of new anti-cancer drugs.
Biochemical and Physiological Effects
(3,5-Dimethylpiperidin-1-yl)-(1-phenyltriazol-4-yl)methanone has been shown to exhibit significant biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit CK2 activity, and exhibit anti-inflammatory properties. Additionally, (3,5-Dimethylpiperidin-1-yl)-(1-phenyltriazol-4-yl)methanone has been studied for its potential neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
Advantages and Limitations for Lab Experiments
(3,5-Dimethylpiperidin-1-yl)-(1-phenyltriazol-4-yl)methanone has several advantages as a candidate for scientific research applications. It exhibits high purity and yields, making it a suitable candidate for use in lab experiments. Additionally, (3,5-Dimethylpiperidin-1-yl)-(1-phenyltriazol-4-yl)methanone has been extensively studied for its potential applications in various fields, making it a well-characterized compound. However, (3,5-Dimethylpiperidin-1-yl)-(1-phenyltriazol-4-yl)methanone has certain limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action.
Future Directions
There are several future directions for the study of (3,5-Dimethylpiperidin-1-yl)-(1-phenyltriazol-4-yl)methanone. One potential direction is the development of new anti-cancer drugs based on (3,5-Dimethylpiperidin-1-yl)-(1-phenyltriazol-4-yl)methanone. Additionally, further studies are needed to fully understand the mechanism of action of (3,5-Dimethylpiperidin-1-yl)-(1-phenyltriazol-4-yl)methanone and its potential applications in the treatment of neurodegenerative diseases. Furthermore, the potential toxicity of (3,5-Dimethylpiperidin-1-yl)-(1-phenyltriazol-4-yl)methanone needs to be further studied to ensure its safe use in lab experiments. Overall, (3,5-Dimethylpiperidin-1-yl)-(1-phenyltriazol-4-yl)methanone is a promising candidate for scientific research applications, and further studies are needed to fully explore its potential.
Synthesis Methods
The synthesis of (3,5-Dimethylpiperidin-1-yl)-(1-phenyltriazol-4-yl)methanone involves the reaction between 3,5-dimethylpiperidin-1-amine and 1-phenyl-1H-1,2,3-triazole-4-carboxaldehyde in the presence of a suitable catalyst. The reaction proceeds via a condensation reaction, resulting in the formation of (3,5-Dimethylpiperidin-1-yl)-(1-phenyltriazol-4-yl)methanone. The synthesis of (3,5-Dimethylpiperidin-1-yl)-(1-phenyltriazol-4-yl)methanone has been optimized to provide high yields and purity, making it a suitable candidate for scientific research applications.
Scientific Research Applications
(3,5-Dimethylpiperidin-1-yl)-(1-phenyltriazol-4-yl)methanone has been extensively studied for its potential applications in scientific research. It has been shown to exhibit significant activity as a selective inhibitor of the protein kinase CK2, which plays a critical role in various cellular processes. (3,5-Dimethylpiperidin-1-yl)-(1-phenyltriazol-4-yl)methanone has also been shown to possess anti-cancer properties, making it a potential candidate for the development of new anti-cancer drugs. Additionally, (3,5-Dimethylpiperidin-1-yl)-(1-phenyltriazol-4-yl)methanone has been studied for its potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
(3,5-dimethylpiperidin-1-yl)-(1-phenyltriazol-4-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N4O/c1-12-8-13(2)10-19(9-12)16(21)15-11-20(18-17-15)14-6-4-3-5-7-14/h3-7,11-13H,8-10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CYWXYBQVECDGJY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(CN(C1)C(=O)C2=CN(N=N2)C3=CC=CC=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(3,5-Dimethylpiperidin-1-yl)-(1-phenyltriazol-4-yl)methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.